Cas no 773053-81-9 ((3S)-1-methanesulfonylpyrrolidin-3-amine)

• Product Name: (3S)-1-methanesulfonylpyrrolidin-3-amine
• CAS No: 773053-81-9
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 4656162
• Update Time: 2025-05-21

(3S)-1-methanesulfonylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S)-1-METHANESULFONYLPYRROLIDIN-3-AMINE
• (3S)-1-methanesulfonylpyrrolidin-3-amine

• Inchi： 1S/C5H12N2O2S/c1-10(8,9)7-3-2-5(6)4-7/h5H,2-4,6H2,1H3/t5-/m0/s1
• InChI Key： UDYSDVVJHGYAHB-YFKPBYRVSA-N
• SMILES： N1(S(C)(=O)=O)CC[C@H](N)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on (3S)-1-methanesulfonylpyrrolidin-3-amine

The Comprehensive Overview of (3S)-1-Methanesulfonylpyrrolidin-3-Amine (CAS No. 773053-81-9)

(3S)-1-Methanesulfonylpyrrolidin-3-Amine, also known by its CAS number 773053-81-9, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring, a five-membered saturated heterocyclic structure, with a methanesulfonyl group attached at the 1-position and an amine group at the 3-position, which is in the S configuration. This stereochemistry plays a crucial role in its biological activity and selectivity.

The synthesis of (3S)-1-Methanesulfonylpyrrolidin-3-Amine involves a series of well-established organic reactions, including nucleophilic substitution and stereochemical control techniques. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is essential for its use in chiral environments such as biological systems. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for pharmacological studies.

In terms of biological activity, (3S)-1-Methanesulfonylpyrrolidin-3-Amine has shown promising results in preclinical models. Studies have demonstrated its potential as a modulator of key enzymes and receptors involved in neurological disorders. For instance, it has been investigated for its ability to inhibit certain kinases associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The methanesulfonyl group contributes to the compound's stability and bioavailability, while the amine group facilitates interactions with target proteins.

Recent research has also focused on the pharmacokinetic properties of this compound. Advanced analytical techniques, including mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to study its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are critical for determining its suitability as a drug candidate and for designing optimal dosing regimens.

Moreover, computational chemistry has played a pivotal role in understanding the molecular interactions of (3S)-1-Methanesulfonylpyrrolidin-3-Amine. Molecular docking studies have provided insights into how this compound binds to its target proteins, revealing key residues responsible for its activity. These findings have guided further modifications to enhance potency and selectivity.

In conclusion, (3S)-1-Methanesulfonylpyrrolidin-3-Amine (CAS No. 773053-81-9) is a versatile compound with significant potential in therapeutic development. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a valuable tool in the pursuit of novel treatments for various diseases. Continued research will undoubtedly unlock further applications and refine its use in medicinal chemistry.